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The advent of a neuroimaging technique capable of directly measuring neuronal activity with

high spatiotemporal resolution would represent a paradigm shift in neuroscience and drug

development. The "Direct Imaging of Neuronal Activity" (DIANA) fMRI method, as initially

reported, promised such a breakthrough. However, subsequent independent verification

studies have failed to replicate the original findings, leading to the retraction of the seminal

paper. This guide provides an objective comparison of the DIANA method as originally

described, the results of independent verification attempts, and the established Blood

Oxygenation Level-Dependent (BOLD) fMRI technique, supported by experimental data and

detailed protocols.

Overview of DIANA and the Controversy
DIANA was proposed as an fMRI technique capable of detecting neuronal activity on the order

of milliseconds, a significant leap from the seconds-long timescale of conventional BOLD fMRI

which measures the hemodynamic response as a proxy for neuronal firing. The proposed

mechanism suggested that DIANA could detect subtle changes in T2 relaxation times caused

by the reorientation of water molecules at the neuronal membrane during an action potential.

Despite initial excitement, the method came under scrutiny when multiple independent

laboratories were unable to reproduce the original results. These replication failures, published

in Science Advances, pointed to potential issues with the original data analysis, including the

possibility of "cherry-picking" data, and suggested that the observed signals might be artifacts
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of the pulse sequence rather than of neuronal origin. Ultimately, the original 2022 Science

paper was retracted by its authors, who acknowledged that the results may have been biased

by subjective data selection and that reanalysis revealed unexpected signal characteristics not

supportive of the initial conclusions[1].

Comparative Performance Metrics
The following table summarizes the key performance metrics as reported in the original DIANA
paper and the subsequent independent verification studies, contrasted with typical parameters

for BOLD fMRI.
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Parameter

Original DIANA

Claim (Toi et al.,

2022)

Independent

Verification

(Choi et al.,

2024)

Independent

Verification

(Jasanoff et al.,

2024 -

interpretation)

Standard BOLD

fMRI

Temporal

Resolution
5 ms

5 ms (attempted

replication)

5 ms (attempted

replication)

1-3 seconds per

image

Spatial

Resolution

High (e.g., 0.22 x

0.22 x 1 mm³)

High (e.g., 0.22 x

0.22 x 1 mm³)

High (e.g., 50 x

50 µm in-plane)

Variable

(typically 1-3 mm

isotropic)

Reported Signal

Change
~0.2%

No detectable

neuronal-like

peak in

extensively

averaged data

DIANA-like

signals

observed, but

shown to be

neither sufficient

nor necessary to

be produced by

neural activity

0.5-5%

Primary Finding

Direct imaging of

neuronal activity

tracking

thalamocortical

pathways.

Failure to

replicate DIANA

signal; spurious

peaks observed

with small trial

numbers or

outlier exclusion.

DIANA signal

attributed to non-

ideal aspects of

the pulse

sequence

(artifacts).

Indirect measure

of neuronal

activity via

hemodynamic

response.

Experimental Protocols
Original DIANA Protocol (Toi et al., 2022 - Retracted)

Subjects: Anesthetized mice.

Stimulus: Electrical stimulation of the whisker pads.

MRI System: 9.4 Tesla.
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Pulse Sequence: Shuffled line-scanning k-t pulse sequence (a modified FLASH sequence).

Key Parameters: Repetition Time (TR) = 5 ms; Echo Time (TE) = 2 ms; Flip Angle = 4°.

Data Analysis: Averaging of trials, with subsequent reports suggesting potential subjective

trial exclusion.

Independent Verification Protocol (Choi et al., 2024)
Subjects: Anesthetized mice.

Stimulus: Whisker stimulation, replicating the original study.

MRI System: 15.2 Tesla (for enhanced sensitivity).

Pulse Sequence: Identical shuffled line scanning k-t pulse sequence as the original study.

Key Parameters: TR = 5 ms; TE = 2 ms; Spatial Resolution = 0.22 x 0.22 x 1 mm³.

Data Analysis: Extensive averaging of a large number of trials (up to 1050). The study found

no DIANA-like peak in the averaged data but could produce spurious peaks when using a

small number of trials or by excluding certain trials, mimicking a potential bias[2][3].

Independent Verification Protocol (implicated Jasanoff
et al., 2024)

Subjects: Anesthetized rats.

Stimulus: Somatosensory stimulation.

MRI System: High-field MRI.

Pulse Sequence: Implementation of the DIANA pulse sequence.

Key Parameters: TR = 5 ms; TE = 2 ms; Flip Angle = 4°.

Data Analysis: This study reproduced the DIANA-like signals but demonstrated through

control experiments (e.g., in deceased animals and with variations in the pulse sequence)
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that these signals were likely artifacts arising from the pulse sequence itself and not from

neuronal activity[3][4].

Visualizing the Methodologies
DIANA fMRI Experimental Workflow (as originally
proposed)
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Caption: Proposed workflow for DIANA fMRI, from animal preparation to data analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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